Cas no 90993-92-3 (5-Pyrimidinecarboxylicacid, 4-amino-, hydrate (1:1))

• Product Name: 5-Pyrimidinecarboxylicacid, 4-amino-, hydrate (1:1)
• CAS No: 90993-92-3
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 799085
• PubChem ID: 45117792
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-amino-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-amino-, hydrate (1:1)
• 4-aminopyrimidine-5-carboxylic acid,hydrate
• 5-Pyrimidinecarboxylic acid, 4-amino-, hydrate (7CI)
• DTXSID30668672
• 5-pyrimidinecarboxylic acid,4-amino-,hydrate
• 90993-92-3
• 4-Aminopyrimidine-5-carboxylic acid--water (1/1)
• 4-Aminopyrimidine-5-carboxylic acid hydrate

• Inchi： 1S/C5H5N3O2.H2O/c6-4-3(5(9)10)1-7-2-8-4;/h1-2H,(H,9,10)(H2,6,7,8);1H2
• InChI Key： YVTXYLOOYPUFRC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN=C1N)=O.O

Computed Properties

• Exact Mass: 157.049
• Monoisotopic Mass: 157.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1A^2